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Compound of Interest

Compound Name: 6H05 trifluoroacetate

CAS No.: 2061344-88-3

Cat. No.: B3026408 Get Quote

Product: 6H05 TFA (K-Ras(G12C) Inhibitor) Chemical Formula: C₂₂H₃₁ClF₃N₃O₄S₃ Molecular

Weight: 590.14 g/mol Primary Application: Selective allosteric inhibition of oncogenic mutant K-

Ras(G12C).[1][2][3][4]

Part 1: Executive Summary (Stability Matrix)
The following data represents the authoritative stability profile for 6H05 TFA based on

physicochemical properties and standard small-molecule inhibitor protocols.

State
Storage
Temperature

Stability Duration Critical Condition

Solid Powder -20°C 3 Years
Desiccated, protected

from light.

Stock Solution

(DMSO)
-80°C 6 Months

Sealed, minimal

headspace.[2]

Stock Solution

(DMSO)
-20°C 1 Month

Susceptible to

moisture ingress.[2]

Aqueous Working Sol. +4°C / RT < 24 Hours

Prepare fresh

immediately before

use.
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Critical Alert: 6H05 TFA is a Trifluoroacetate salt.[3][5] While this salt form enhances solubility

during purification, it renders the compound sensitive to pH shifts in unbuffered aqueous

solutions and increases hygroscopicity (tendency to absorb water from air).

Part 2: Deep Dive – The Science of Stability
Why -80°C for Stock Solutions?
Storing 6H05 TFA stock solutions at -80°C is not merely a precaution; it is a thermodynamic

necessity to arrest chemical degradation.

Glass Transition: Pure DMSO has a freezing point of 18.5°C. However, DMSO absorbs

water rapidly from the atmosphere. At -20°C, "wet" DMSO may exist in a semi-frozen, slush-

like state where chemical reactions (hydrolysis) can still occur slowly. At -80°C, the solvent

matrix is completely vitrified, halting molecular mobility.

TFA Salt Dissociation: In solution, the trifluoroacetic acid (TFA) counterion can dissociate.

Over time, and with temperature fluctuations, this can lead to local acidification. At -80°C,

this ionic mobility is effectively stopped.

The Moisture Threat (Hygroscopicity)
The primary failure mode for 6H05 TFA stocks is precipitation upon thawing. This is rarely due

to the compound degrading, but rather the solvent (DMSO) absorbing atmospheric water. 6H05

is hydrophobic; as the water content of your DMSO stock rises (due to repeated opening of the

vial), the compound's solubility drops, leading to "crashing out."

Part 3: Troubleshooting Guide
Issue 1: Precipitation Observed After Thawing
Symptom: You thaw your -80°C stock aliquot, and the solution appears cloudy or has visible

particulates.
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Root Cause:

Hygroscopic Shock: The DMSO absorbed moisture from the air during previous handling.

Cold Shock: The solution was not equilibrated to Room Temperature (RT) before opening.

Corrective Action:

Do NOT filter immediately (you will lose the drug).

Vortex vigorously for 30 seconds.

Place in a 37°C water bath for 5–10 minutes.

Sonicate (ultrasonic bath) for 5 minutes.

If clear, proceed. If still cloudy, the effective concentration is unknown; discard.

Issue 2: Inconsistent IC50 / Loss of Potency
Symptom: The inhibitor works in one assay but fails in the next replicate.

Root Cause:Freeze-Thaw Cycles. Repeated freezing and thawing creates micro-gradients of

concentration (cryoconcentration) and introduces moisture.

Corrective Action:

Adopt the Single-Use Aliquot System (see SOP below). Never refreeze a working aliquot

more than once.

Issue 3: Cell Toxicity in Control Wells
Symptom: Cells treated with the vehicle control (DMSO + Drug) show unexpected death,

unrelated to K-Ras inhibition.

Root Cause:Acidification. The TFA counterion is acidic.[6] If your stock is highly concentrated

(e.g., 50 mM) and you dilute it into a weak buffer, the pH may drop.

Corrective Action:
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Ensure your assay buffer (media) has sufficient buffering capacity (e.g., HEPES or high-

concentration bicarbonate).

Neutralize: For high-concentration in vivo work, you may need to perform a salt exchange

or add a stoichiometric amount of base (NaOH) to neutralize the TFA, though this is risky

for stability.

Part 4: Standard Operating Procedures (SOPs)
SOP 1: Reconstitution & Storage Workflow
Objective: To create a stable stock solution that remains viable for 6 months at -80°C.

Lyophilized Powder
(Store -20°C)

Equilibrate to RT
(Desiccator, 30 mins)

Prevent Condensation Add Anhydrous DMSO
(New Bottle)

Vortex & Sonicate
(Ensure Clarity)

Aliquot into
Low-Bind Tubes

Avoid Freeze-Thaw Snap Freeze
(-80°C Storage)

Click to download full resolution via product page

Figure 1: Optimal workflow for reconstituting 6H05 TFA to minimize moisture ingress and

degradation.

SOP 2: In Vivo Formulation Preparation
Objective: To prepare an aqueous vehicle for animal injection from DMSO stock.

Thaw the -80°C aliquot of 6H05 TFA (in DMSO) completely at RT.

Prepare Solvent Vehicle: Common formulation is 10% DMSO + 40% PEG300 + 5% Tween-

80 + 45% Saline.

Add Drug: Add the calculated volume of DMSO stock to the PEG/Tween mixture first. Vortex.

Add Aqueous: Add the Saline last. Adding water directly to the DMSO stock often causes

precipitation.

pH Check: Verify pH is near 7.0–7.4. If acidic (due to TFA), adjust carefully with dilute NaOH.

Part 5: Frequently Asked Questions (FAQs)
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Q: Can I store the stock solution at -20°C instead of -80°C? A: Yes, but only for short-term use

(approx. 1 month). At -20°C, DMSO is not fully vitrified, allowing slow hydrolysis and moisture

accumulation. For long-term banking, -80°C is mandatory.

Q: My DMSO stock turned yellow. Is it degraded? A: Slight color changes can occur due to

oxidation of trace impurities or the TFA salt interaction. However, if the solution was clear and is

now cloudy or dark amber, degradation is likely. Verify purity via HPLC-MS if possible.

Q: Can I dissolve 6H05 TFA directly in water or PBS? A: Not recommended for stock solutions.

While the TFA salt improves solubility, 6H05 is inherently hydrophobic. It may dissolve initially

but is prone to precipitation over time in pure aqueous buffers. Always dissolve in DMSO first,

then dilute into the aqueous buffer.

Q: How do I calculate the concentration considering the TFA salt? A: This is a critical

calculation.

Formula Weight (with TFA): ~590.14 g/mol [2][3][7]

Free Base Weight: ~476.12 g/mol (Estimate based on removing TFA group MW ~114).

Correction Factor: If your protocol requires a specific molarity of the active drug (free base),

you must account for the extra weight of the salt.

Calculation: Mass needed = (Desired Molarity × Volume × 590.14).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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